BENGHE Foundational & Exploratory

Check Availability & Pricing

Vinylcyclooctane: A Technical Overview for
Scientific Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Vinylcyclooctane

Cat. No.: B1216576

CAS Number: 61142-41-4 IUPAC Name: Ethenylcyclooctane

This technical guide provides an in-depth overview of vinylcyclooctane, a valuable compound
for researchers, scientists, and professionals in drug development. This document outlines its
chemical identity, synthesis, key reactions, and its interaction with biological systems,
presenting data in a clear and accessible format for laboratory and research applications.

Chemical and Physical Properties

Vinylcyclooctane is a cyclic olefin with the molecular formula Ci0H1s and a molecular weight
of 138.25 g/mol .[1] Its structure consists of a vinyl group attached to a cyclooctane ring. The
compound is also known by the synonym ethenylcyclooctane.

Property Value

CAS Number 61142-41-4

IUPAC Name Ethenylcyclooctane
Molecular Formula CioH1s

Molecular Weight 138.25 g/mol

Synthesis and Experimental Protocols
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While specific, detailed experimental protocols for the synthesis of vinylcyclooctane are not
readily available in the public domain, general synthetic strategies have been described. These
methods include the cyclization of linear precursors, Diels-Alder reactions, and radical-
mediated reactions.

One potential synthetic approach is analogous to the preparation of vinylcyclohexane from
cyclohexyl ketone. This would involve the conversion of cyclooctanone to a corresponding
hydrazone, followed by elimination to form the vinyl group.

Conceptual Experimental Protocol (based on analogous syntheses):

e Step 1: Hydrazone Formation. Cyclooctanone is reacted with a suitable hydrazine derivative,
such as 2,4,6-triisopropylbenzenesulfonylhydrazide, in an alcohol solvent. The reaction
mixture is typically heated to reflux.

e Step 2: Elimination Reaction. The resulting hydrazone is then treated with a strong, non-
nucleophilic base to induce elimination and form the vinylcyclooctane product.

 Purification. The final product would require purification, likely through distillation, to remove
any unreacted starting materials and byproducts. It is advisable to add a polymerization
inhibitor during distillation to prevent the vinyl group from reacting.

Chemical Reactions and Applications

Vinylcyclooctane's reactivity is primarily centered around the vinyl group, making it a useful
intermediate in organic synthesis. Key reactions include:

o Polymerization: The vinyl group can undergo polymerization, making it a monomer for the
production of polymers with potentially unique properties.

e Hydrogenation: The double bond can be readily hydrogenated to yield ethylcyclooctane.

 Intermediate in Complex Molecule Synthesis: It serves as a starting material for the
synthesis of more complex molecules, including polycyclic compounds that may have
applications in pharmaceuticals and materials science.

Biological Activity and Signaling Pathways
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A significant aspect of vinylcyclooctane's biological activity is its metabolism by the
cytochrome P-450 (P-450) enzyme system. Research has shown that vinylcyclooctane is a
substrate for liver microsomal monooxygenase, which metabolizes it to its corresponding
epoxide, epoxyethylcyclooctane.[2]

This metabolic process is also accompanied by the destruction of the P-450 isozymes.[2] For
every destructive event, approximately 180 molecules of vinylcyclooctane are turned over,
with the formation of 132 molecules of the epoxide.[2] This interaction highlights
vinylcyclooctane as a compound of interest for studying enzyme kinetics, drug metabolism,
and toxicology.
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Caption: Metabolic pathway of vinylcyclooctane by cytochrome P-450.

Safety and Handling

Vinylcyclooctane is classified as a flammable liquid and vapor. It is harmful if swallowed and
is very toxic to aquatic life with long-lasting effects. Standard laboratory safety precautions
should be observed when handling this compound, including the use of personal protective
equipment and working in a well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.smolecule.com/products/s596243
https://pubmed.ncbi.nlm.nih.gov/6701911/
https://pubmed.ncbi.nlm.nih.gov/6701911/
https://www.benchchem.com/product/b1216576#cas-number-and-iupac-nomenclature-for-vinylcyclooctane
https://www.benchchem.com/product/b1216576#cas-number-and-iupac-nomenclature-for-vinylcyclooctane
https://www.benchchem.com/product/b1216576#cas-number-and-iupac-nomenclature-for-vinylcyclooctane
https://www.benchchem.com/product/b1216576#cas-number-and-iupac-nomenclature-for-vinylcyclooctane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1216576?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

